Purpurin (85per cent)
Purpurin (85per cent)
Purpurin is a naturally occurring reddish-yellow pigment found in madder root (R. tinctorum) that has been used both in herbal remedies and as food coloring. It can also by synthetically derived from 9,10-anthraquinone. Purpurin is protective against a number of food-derived heterocyclic amines in bacterial mutagenicity assays through its inhibition of CYP450-dependent N-hydroxylation and reduction of N-hydroxylamines. Purpurine can also inhibit (IC50 = 6.6 μM) spermidine-induced autoactivation of plasma hyaluronan-binding protein, a serine protease that can activate coagulation factor VII and prourokinase.
Brand Name:
Vulcanchem
CAS No.:
81-54-9
VCID:
VC0114267
InChI:
InChI=1S/C14H8O5/c15-8-5-9(16)14(19)11-10(8)12(17)6-3-1-2-4-7(6)13(11)18/h1-5,15-16,19H
SMILES:
C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=C(C=C3O)O)O
Molecular Formula:
C14H8O5
Molecular Weight:
256.21 g/mol
Purpurin (85per cent)
CAS No.: 81-54-9
Reference Standards
VCID: VC0114267
Molecular Formula: C14H8O5
Molecular Weight: 256.21 g/mol
| CAS No. | 81-54-9 |
|---|---|
| Product Name | Purpurin (85per cent) |
| Molecular Formula | C14H8O5 |
| Molecular Weight | 256.21 g/mol |
| IUPAC Name | 1,2,4-trihydroxyanthracene-9,10-dione |
| Standard InChI | InChI=1S/C14H8O5/c15-8-5-9(16)14(19)11-10(8)12(17)6-3-1-2-4-7(6)13(11)18/h1-5,15-16,19H |
| Standard InChIKey | BBNQQADTFFCFGB-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=C(C=C3O)O)O |
| Canonical SMILES | C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=C(C=C3O)O)O |
| Appearance | Assay:≥95%A crystalline solid |
| Melting Point | 259.0 °C |
| Description | Purpurin is a naturally occurring reddish-yellow pigment found in madder root (R. tinctorum) that has been used both in herbal remedies and as food coloring. It can also by synthetically derived from 9,10-anthraquinone. Purpurin is protective against a number of food-derived heterocyclic amines in bacterial mutagenicity assays through its inhibition of CYP450-dependent N-hydroxylation and reduction of N-hydroxylamines. Purpurine can also inhibit (IC50 = 6.6 μM) spermidine-induced autoactivation of plasma hyaluronan-binding protein, a serine protease that can activate coagulation factor VII and prourokinase. |
| Solubility | 2.50e-05 M |
| Synonyms | 1,2,4-trihydroxy-9,10-anthracenedione 1,2,4-trihydroxy-9,10-anthraquinone 1,2,4-trihydroxyanthraquinone purpurin purpurin, madder root |
| PubChem Compound | 6683 |
| Last Modified | Nov 11 2021 |
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